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Compound of Interest

Compound Name:
Bis(4-methylphenyl)phosphinic

acid

CAS No.: 1084-11-3

Cat. No.: B1649924

Get Quote

CAS: 1084-11-3 | Synthesis, Sourcing, and Quality Assurance

Executive Summary
Bis(4-methylphenyl)phosphinic acid (commonly Di-p-tolylphosphinic acid) is a specialized

organophosphorus intermediate critical to the synthesis of steric-demanding phosphine ligands,

extraction agents, and flame retardants. Unlike commodity reagents, its supply chain is

fragmented, often requiring researchers to distinguish between high-purity catalog grades and

variable-quality bulk synthesis lots.

This guide provides a technical framework for sourcing this compound, validating its purity, and

understanding its chemical lineage to predict potential contaminants.
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Property Specification

Chemical Name Bis(4-methylphenyl)phosphinic acid

Synonyms
Di-p-tolylphosphinic acid; Di(4-

methylphenyl)phosphinic acid

CAS Number 1084-11-3

Molecular Formula C₁₄H₁₅O₂P

Molecular Weight 246.24 g/mol

Appearance White to off-white crystalline solid

Melting Point 132–135 °C (Dependent on purity)

pKa ~3.0–3.5 (Estimated in water/alcohol mix)

Solubility
Soluble in alcohols, CHCl₃, DMSO; Low

solubility in water

Critical Quality Attributes (CQAs):

Oxidation State Purity: Must be free of P(III) precursors (phosphines) and P(V) oxides

(phosphine oxides).

Substitution Homogeneity: Absence of mono-tolyl (phosphonic) or tri-tolyl (phosphine oxide)

impurities.

Halide Content: Low residual chloride (<50 ppm) if synthesized via phosphoryl chloride

routes.

Synthesis Routes & Impurity Profiling
Understanding the manufacturing route is the only way to predict "silent" impurities that

standard CoAs might miss.

Primary Route: Grignard Addition to Phosphorus Oxychloride
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The most common industrial route involves the reaction of p-tolylmagnesium bromide with

phosphorus oxychloride (POCl₃), followed by hydrolysis.

Impurity Risks:

Mono-substitution: Yields (4-methylphenyl)phosphonic acid.

Tri-substitution: Yields Tris(4-methylphenyl)phosphine oxide (difficult to remove due to similar

solubility).

Incomplete Hydrolysis: Residual P-Cl bonds (corrosive, air-sensitive).

Secondary Route: Oxidation of Di-p-tolylphosphine
Oxidation of the corresponding secondary phosphine (CAS 1017-60-3) or phosphine oxide

(CAS 2409-61-2).

Impurity Risks:

Residual Starting Material: Unreacted P-H species (detected via ³¹P NMR coupling).

Over-oxidation: Formation of phosphate esters if conditions are too harsh.
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Figure 1: Synthesis pathways showing critical impurity injection points. Control of stoichiometry

at the Grignard step is the primary determinant of purity.
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The market for CAS 1084-11-3 is tiered. Direct manufacturers are often obscure, while catalog

companies act as quality buffers.

Tier 1: Global Catalog Suppliers (High Trust / High Cost)
Best for: Bench-scale R&D (1g – 100g)

Examples: Sigma-Aldrich (Merck), TCI Chemicals, Alfa Aesar (Thermo Fisher).

Pros: Validated CoAs, standardized packaging, reliable logistics.

Cons: High unit price; often re-packaged from bulk sources.

Tier 2: Specialized Organophosphorus Manufacturers (Medium Cost)
Best for: Pilot Scale (100g – 10kg)

Examples: Strem Chemicals (now Ascensus), Digital Specialty Chemicals (DSC), specific

Chinese manufacturers (e.g., specialized fine chemical partners listed on ChemicalBook like

Shaanxi Dideu Medichem).

Pros: Technical expertise in phosphorus chemistry; ability to customize impurity profiles.

Cons: May require lead time.

Tier 3: Bulk Aggregators (Low Cost / High Risk)
Best for: Commercial Production (>10kg)

Examples: Various listings on Alibaba/ChemicalBook.

Risks: High probability of batch-to-batch variation. Mandatory internal QC required.

Sourcing Decision Matrix:
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Quantity Needed?

< 100g 100g - 1kg > 1kg

Tier 1: Catalog
(Sigma, TCI)
Focus: Speed

Tier 2: Specialist
(Strem, Custom)
Focus: Quality

Tier 3: Bulk
(Direct Import)
Focus: Cost

QC: Standard CoA Check QC: In-house NMR Required QC: Full Validation
(NMR + HPLC + Titration)

Click to download full resolution via product page

Figure 2: Procurement decision matrix based on scale and risk tolerance.

Quality Control Protocols (Self-Validating)
Do not rely solely on the supplier's Certificate of Analysis (CoA). The following protocols allow

you to internally validate the material.

Protocol A: ³¹P NMR Spectroscopy (The Gold Standard)
Phosphorus NMR is the definitive tool for this compound because it separates species by

oxidation state and substitution without the need for derivatization.

Solvent: DMSO-d₆ or CDCl₃ (solubility may be limited in CDCl₃).

Standard: 85% H₃PO₄ (external).

Expected Shift: ~25–35 ppm (Singlet).

Impurity Flags:

δ ~15–20 ppm: Phosphonic acid (Mono-substituted impurity).
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δ ~20–30 ppm (Multiplet): Secondary phosphine oxides (Incomplete oxidation).

δ ~130+ ppm: Trivalent phosphines (Air sensitive, indicates poor storage).

Protocol B: Acid-Base Titration
To determine precise assay (purity by mass), titration is superior to NMR integration.

Dissolve: 100 mg of sample in 20 mL Methanol/Water (1:1).

Titrant: 0.1 N NaOH (Standardized).

Indicator: Phenolphthalein (or Potentiometric endpoint).

Calculation:

Where MW = 246.24

Applications & Utility
Ligand Synthesis:

Precursor to BINAP analogs and other chiral phosphines used in asymmetric

hydrogenation. The p-tolyl group provides different steric bulk and electronic properties

compared to phenyl groups, often improving enantioselectivity in Rh- or Ru-catalyzed

reactions.

Metal Extraction:

Used as an acidic organophosphorus extractant for separating Cobalt/Nickel or Rare Earth

Elements (REEs). It functions similarly to Cyanex® 272 but with higher selectivity for

specific ions due to the tolyl substituents.

Flame Retardants:

Acts as a non-halogenated flame retardant additive in epoxy resins and polyesters,

promoting char formation.
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Synthesis & Properties
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Source: Kent Academic Repository.[3]

URL:[Link]

Title: "Bis(4-methylphenyl)

Application (Ligands)

Title: "Bis-phosphine allene ligand: coordination chemistry and preliminary applications."[5]

Source: Royal Society of Chemistry (Chem. Commun.).

URL:[Link]

Application (Extraction)

Title: "Copper-Catalyzed Diphenylation of P(O)-OH Bonds."[6]

Source: PolyU Institutional Research Archive.

URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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